Penicillin V b-Sulfoxide-d3

• Molecular Formula: C16H18N2O6S
• Molecular Weight: 369.4 g/mol
• InChI: InChI=1S/C16H18N2O6S/c1-16(2)12(15(21)22)18-13(20)11(14(18)25(16)23)17-10(19)8-24-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12+,14-,25-/m1/s1/i1D3/t11-,12+,14-,16-,25-
• InChIKey: DNPOVSLJNLLGMA-AERZYDOTSA-N

Penicillin V b-Sulfoxide-d3: Deuterated Internal Standard Overview

Penicillin V β-Sulfoxide-d3 (CAS 148680-07-3) is a stable isotope-labeled derivative of the β-sulfoxide metabolite of Penicillin V (phenoxymethylpenicillin) [1]. It is a tri-deuterated compound (C16H15D3N2O6S) with a molecular weight of 369.41 g/mol, representing a mass increase of +3.02 Da compared to the unlabeled form [2]. This compound is not intended as a therapeutic agent but serves as a critical analytical reference standard and internal standard (IS) for liquid chromatography-mass spectrometry (LC-MS) assays, particularly in pharmacokinetic, metabolic, and forced degradation studies of penicillin V [3].

Identity Deuterated internal standard (SIL-IS) for LC-MS/MS

Workflow Sulfoxide-specific impurity tracking and degradation pathway analysis

Context Analytical method development supporting ANDA submissions

• [1] SynZeal. Penicillin V -β-Sulfoxide D3. Product Datasheet. CAS 148680-07-3. View Source
• [2] Alfa Chemistry. Penicillin V β-Sulfoxide-d3. Product Datasheet. CAS 148680-07-3. View Source
• [3] Kuujia. Cas no 148680-07-3 (Penicillin V b-Sulfoxide-d3). Product Page. View Source

Why Unlabeled or Alternative Deuterated Analogs Fail

Generic substitution with unlabeled Penicillin V sulfoxide or even a different isotopically labeled penicillin standard (e.g., Penicillin V-d5) fails in specific analytical contexts due to fundamental differences in mass, chromatographic behavior, and metabolic relevance. Unlabeled standards share the same m/z as the endogenous analyte, preventing accurate quantitation in complex biological matrices [1]. While a deuterated parent drug (Penicillin V-d5) is ideal for quantifying Penicillin V itself, it is chemically distinct from the β-sulfoxide metabolite and thus cannot serve as a valid internal standard for quantifying the metabolite due to potential differences in extraction recovery and ionization efficiency, violating the principle of analytical parity required for robust LC-MS/MS assays [2][3].

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Non-deuterated analog introduces bias Co-elution and identical fragmentation without mass offset prevent isotopic discrimination in MS.

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Alternative deuterated penicillins may shift retention Different core structures (e.g., parent drug vs. sulfoxide) alter chromatographic and ionization behavior.

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Parent drug standards miss sulfoxide pathway Cannot correct for sulfoxide-specific extraction recovery and matrix effects in degradation studies.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source
• [2] Restek. Choosing an Internal Standard. Technical Article. 2015. View Source
• [3] Wageningen University & Research. LC-MSMS - Points of attention when using isotope labelled standards. Technical Note. 2012. View Source

Evidence for Choosing Penicillin V b-Sulfoxide-d3

Isotopic Purity and Deuterium Incorporation

Penicillin V β-Sulfoxide-d3 incorporates three deuterium atoms, increasing its molecular weight from 366.39 g/mol (unlabeled) to 369.41 g/mol. This +3.02 Da mass shift provides a clear, distinct signal in mass spectrometry, eliminating interference from the unlabeled analyte [1]. The isotopic purity is typically ≥98%, ensuring minimal contribution from the unlabeled form to the internal standard channel .

Isotopic Purity and Incorporation

Data to verify

+3 Da mass shift from 3 × D substitution

Supports baseline MS separation from unlabeled sulfoxide.

Cross-talk elimination depends on MS resolution settings.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	369.41
Comparator Or Baseline	Unlabeled Penicillin V β-Sulfoxide: 366.39
Quantified Difference	+3.02 Da
Conditions	MS analysis (exact mass)

Why This Matters

This mass difference is the minimum required to avoid isotopic overlap and is critical for accurate quantitation in complex matrices.

• [1] Alfa Chemistry. Penicillin V β-Sulfoxide-d3. Product Datasheet. CAS 148680-07-3. View Source

Enhanced LC-MS/MS Precision with Deuterated Internal Standard

Deuterated compounds can exhibit a small but measurable shift in reversed-phase LC retention time due to the deuterium isotope effect [1]. While data specific to Penicillin V β-Sulfoxide-d3 is not published, class-level inference from other deuterated analytes suggests a retention time difference of 0.01–0.05 minutes compared to the unlabeled form under typical UHPLC conditions [2]. This slight shift, often less than with 13C-labeled analogs, requires verification but is generally acceptable for internal standard use.

LC-MS/MS Precision

Class-level

CV 0.7–4.2%

Reported method repeatability for deuterated β-lactam IS in tissue matrices.

Class-level benefit; performance is matrix and method specific.

Evidence Dimension	Retention Time Shift vs. Unlabeled
Target Compound Data	0.01-0.05 min (estimated)
Comparator Or Baseline	Unlabeled Penicillin V β-Sulfoxide: 0 min (reference)
Quantified Difference	0.01-0.05 min
Conditions	Reversed-phase UHPLC (class-level estimate)

Why This Matters

This information is essential for method development to ensure the internal standard peak is correctly identified and integrated.

• [1] Molecules. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. 2021, 26(10), 2989. View Source
• [2] Restek. Choosing an Internal Standard. Technical Article. 2015. View Source

Regulatory Documentation and Traceability

Penicillin V β-Sulfoxide-d3 is specifically designed for the quantification of the Penicillin V β-sulfoxide metabolite [1]. In contrast, Penicillin V-d5 is a deuterated form of the parent drug and is intended for quantitation of Penicillin V itself . Using the parent drug standard for metabolite quantitation introduces significant analytical error due to differences in chemical structure, extraction efficiency, and ionization response [2].

Regulatory Documentation

Supplier data

CoA with purity >98%, optional USP/EP traceability

May support ANDA method validation documentation.

Traceability requires specific request and verification.

Evidence Dimension	Target Analyte for Quantitation
Target Compound Data	Penicillin V β-Sulfoxide
Comparator Or Baseline	Penicillin V-d5 (deuterated parent drug)
Quantified Difference	N/A (Qualitative)
Conditions	Analytical method design and validation

Why This Matters

Using the correct internal standard is a fundamental requirement for method accuracy and is mandated by regulatory guidance (e.g., FDA Bioanalytical Method Validation).

• [1] SynZeal. Penicillin V -β-Sulfoxide D3. Product Datasheet. CAS 148680-07-3. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source

Sulfoxide Stability Advantage

Penicillin V β-Sulfoxide-d3 is a light brown solid with a melting point reported as >128°C (decomposition) . This indicates it is a stable solid at room temperature but decomposes upon melting. In contrast, unlabeled Penicillin V sulfoxide is also reported as a solid, but specific thermal stability data is less consistently documented . The deuterated compound is recommended for storage at -20°C for long-term stability .

Sulfoxide Stability Profile

Class-level

Enhanced resistance to hydrolysis vs. parent penicillin

Supports use as a persistent degradation marker for stability-indicating methods.

Stability advantage is condition-dependent.

Evidence Dimension	Melting Point / Decomposition Point
Target Compound Data	>128°C (dec.)
Comparator Or Baseline	Unlabeled Penicillin V Sulfoxide: Data not consistently available
Quantified Difference	N/A (Qualitative)
Conditions	Solid state

Why This Matters

Knowledge of thermal stability and decomposition point is critical for proper handling, storage, and ensuring long-term analytical performance.

Key Application Scenarios

ANDA Impurity Method Development and Validation

Penicillin V β-Sulfoxide-d3 is used as a quantitative internal standard in LC-MS methods to monitor the formation of the β-sulfoxide impurity during forced degradation of Penicillin V drug substance or product. This supports Abbreviated New Drug Application (ANDA) regulatory submissions by providing precise and accurate data on degradation pathways and impurity levels [1].

Pharmacokinetic and Metabolism Studies of Penicillin V

This deuterated standard enables the accurate quantitation of the β-sulfoxide metabolite in plasma, urine, or tissue samples from preclinical or clinical studies. Its use corrects for variability in sample preparation and matrix effects, leading to more reliable pharmacokinetic parameters (e.g., AUC, Cmax, t1/2) for the metabolite [2].

QC Release Testing and Stability Monitoring

As a high-purity, well-characterized reference standard, Penicillin V β-Sulfoxide-d3 is essential for establishing calibration curves, assessing assay precision and accuracy, and serving as a system suitability check in validated methods for quantifying the β-sulfoxide impurity in Penicillin V active pharmaceutical ingredient (API) and finished products [1].

Application

Selection Property

Validation Focus

Impurity method development

Isotopic purity and mass shift

Matrix-effect correction and ICH Q3A/B threshold compliance

PK and metabolism research

Sulfoxide-specific SIL-IS identity

Metabolic conversion rate accuracy in research matrices

QC release and stability testing

Regulatory documentation and traceability

Shelf-life specification monitoring

Forced degradation studies

Stable degradation marker

Oxidative pathway impurity profiling per ICH Q1A(R2)

• [1] SynZeal. Penicillin V -β-Sulfoxide D3. Product Datasheet. CAS 148680-07-3. View Source
• [2] Kuujia. Cas no 148680-07-3 (Penicillin V b-Sulfoxide-d3). Product Page. View Source